![molecular formula C21H19FN2O4 B5615930 N-{[3-(4-fluorophenyl)isoxazol-5-yl]methyl}-7-methoxychromane-3-carboxamide](/img/structure/B5615930.png)
N-{[3-(4-fluorophenyl)isoxazol-5-yl]methyl}-7-methoxychromane-3-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of similar complex molecules often involves nucleophilic displacement reactions, as demonstrated by Katoch-Rouse and Horti (2003), where nucleophilic displacement of bromide in a bromopyrazole ring with [18F]fluoride was used to synthesize radiolabeled compounds for studying cannabinoid receptors (Katoch-Rouse & Horti, 2003). Although the exact synthesis pathway for "N-{[3-(4-fluorophenyl)isoxazol-5-yl]methyl}-7-methoxychromane-3-carboxamide" is not detailed, similar synthetic strategies involving nucleophilic substitution could be applicable.
Molecular Structure Analysis
The molecular structure of complex molecules like "N-{[3-(4-fluorophenyl)isoxazol-5-yl]methyl}-7-methoxychromane-3-carboxamide" can be elucidated using X-ray crystallography, as shown by Kumara et al. (2018) in their study of novel pyrazole derivatives (Kumara et al., 2018). These techniques allow for the detailed understanding of molecular conformations and structural characteristics.
Chemical Reactions and Properties
The compound's reactivity and interaction with other chemicals can be inferred from studies on similar molecules. For example, Serebryannikova et al. (2019) demonstrated isomerization reactions of isoxazole derivatives, providing insights into the potential chemical behavior and reactivity of the isoxazole ring within our compound of interest (Serebryannikova et al., 2019).
properties
IUPAC Name |
N-[[3-(4-fluorophenyl)-1,2-oxazol-5-yl]methyl]-7-methoxy-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19FN2O4/c1-26-17-7-4-14-8-15(12-27-20(14)10-17)21(25)23-11-18-9-19(24-28-18)13-2-5-16(22)6-3-13/h2-7,9-10,15H,8,11-12H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCLZWMUBMRFMMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC(CO2)C(=O)NCC3=CC(=NO3)C4=CC=C(C=C4)F)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[3-(4-fluorophenyl)isoxazol-5-yl]methyl}-7-methoxychromane-3-carboxamide |
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